Cas no 871224-81-6 (N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide
• CAS No: 871224-81-6
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 6209674
• PubChem ID: 16255109
• Update Time: 2025-05-21

N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• Z16510243
• 871224-81-6
• AKOS033504005
• N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide
• EN300-26689432

• Inchi： 1S/C22H22N4O4S/c1-22(11-23,14-5-6-14)26-18(27)9-30-20-19-15(10-31-21(19)25-12-24-20)13-4-7-16(28-2)17(8-13)29-3/h4,7-8,10,12,14H,5-6,9H2,1-3H3,(H,26,27)
• InChI Key： CSANBXHJXGESCZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)C2C1=NC=NC=2OCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 135Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1-cyclopropylethyl-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide

, CAS no. 871224-81-6, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique chemical properties and promising biological activities. The synthesis and application of such molecules are pivotal in the development of new therapeutic agents targeting various diseases.

The molecular framework of N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide incorporates several key structural motifs that contribute to its biological efficacy. The presence of a cyano group at the cyclopropyl ethyl moiety enhances the compound's reactivity and binding affinity to biological targets. Additionally, the thieno[2,3-d]pyrimidine core is a well-known pharmacophore in drug discovery, known for its ability to interact with nucleic acid bases and enzymes. The dimethoxyphenyl substituent further modulates the electronic properties of the molecule, influencing its interactions with biological systems.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide has been identified as a potential PPI modulator due to its ability to disrupt or stabilize specific protein complexes. This capability is particularly relevant in the context of diseases such as cancer, where aberrant PPIs play a critical role in tumor progression and metastasis. The compound's unique structural features allow it to bind to target proteins with high specificity, making it a valuable tool for studying protein function and developing novel therapeutics.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process requires careful optimization to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to streamline the synthesis and improve scalability. These methodologies not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the identity of the compound. Additionally, computational studies using molecular modeling software help predict the compound's binding modes and interactions with biological targets. This computational approach complements experimental data and accelerates the drug discovery process.

The biological evaluation of N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide involves in vitro and in vivo assays to assess its potency and selectivity. In vitro studies typically include enzyme inhibition assays, cell-based assays, and interaction studies with target proteins. These assays provide preliminary evidence of the compound's biological activity and help identify potential therapeutic applications. In vivo studies further validate these findings by evaluating the compound's efficacy and safety in animal models.

One of the most exciting aspects of N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide is its potential application in personalized medicine. By understanding individual genetic variations and their impact on drug response, researchers can tailor therapeutic strategies to meet the specific needs of patients. The compound's ability to modulate PPIs makes it a promising candidate for treating diseases associated with aberrant protein interactions. Furthermore, its structural diversity allows for further derivatization and optimization to enhance its pharmacological properties.

The future prospects of N-(1-cyano-1-cyclopropylethyl)-2-{[5-(3,4-dimethoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]oxy}acetamide are vast. Ongoing research aims to explore its mechanisms of action in greater detail and identify new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually bring new treatments to patients suffering from various diseases. The compound's unique properties make it a cornerstone in the quest for innovative therapeutic solutions.